Cas no 933-94-8 (methyl 1-methylpyrrolidine-2-carboxylate)

• Product Name: methyl 1-methylpyrrolidine-2-carboxylate
• CAS No: 933-94-8
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD16160159
• CID: 735664
• PubChem ID: 529062
• Update Time: 2025-05-21

methyl 1-methylpyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Proline, 1-methyl-, methyl ester
• N-Methyl-proline Methyl Ester
• methyl 1-methylpyrrolidine-2-carboxylate
• Proline, 1-methyl-, methyl ester, L-
• Z905213162
• L-Proline, 1-methyl-, methyl ester
• EN300-213804
• methyl1-methylpyrrolidine-2-carboxylate
• CS-0239487
• N-Methyl-L-proline Methyl Ester
• WBXUFOSSZLFNPQ-UHFFFAOYSA-N
• SY279071
• methyl methylprolinate
• 933-94-8
• N-methyl-D-proline methyl ester
• MFCD19704703
• 1-methyl-pyrrolidine-2-carboxylic acid methyl ester
• SY119631
• SCHEMBL2651732
• MFCD19704709
• AKOS011302602

• MDL： MFCD16160159
• Inchi： 1S/C7H13NO2/c1-8-5-3-4-6(8)7(9)10-2/h6H,3-5H2,1-2H3
• InChI Key： WBXUFOSSZLFNPQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCCN1C)=O

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.5Ų

methyl 1-methylpyrrolidine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 1-methylpyrrolidine-2-carboxylate

Methyl 1-Methylpyrrolidine-2-Carboxylate (CAS No. 933-94-8): A Comprehensive Overview in Modern Chemical Research

Methyl 1-methylpyrrolidine-2-carboxylate, identified by its chemical abstracts service number CAS No. 933-94-8, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, featuring a pyrrolidine core structure modified with ester and methyl groups, has garnered attention due to its versatile applications in synthetic chemistry and potential utility in drug development.

The molecular structure of methyl 1-methylpyrrolidine-2-carboxylate consists of a five-membered heterocyclic ring containing nitrogen, which is a common feature in many biologically active molecules. The presence of the ester group at the 2-position and a methyl group at the 1-position enhances its reactivity and makes it a valuable intermediate in organic synthesis. This structural configuration allows for further functionalization, making it a versatile building block in the construction of more complex molecules.

In recent years, there has been growing interest in the development of novel compounds with potential therapeutic applications. The pyrrolidine scaffold is known for its role in various pharmacophores, and derivatives such as methyl 1-methylpyrrolidine-2-carboxylate are being explored for their pharmacological properties. Research has indicated that modifications to the pyrrolidine ring can influence binding affinity and metabolic stability, making it an attractive scaffold for drug design.

One of the key areas where methyl 1-methylpyrrolidine-2-carboxylate has shown promise is in the synthesis of bioactive molecules. Its ability to serve as a precursor for more complex structures has been utilized in the development of new drugs targeting various diseases. For instance, studies have demonstrated its role in the synthesis of compounds with potential antimicrobial and anti-inflammatory properties. The ester functionality allows for easy hydrolysis or transesterification, providing chemists with multiple pathways for further derivatization.

The compound's reactivity also makes it useful in catalytic processes. Researchers have explored its use as a ligand or intermediate in transition metal-catalyzed reactions, where it can facilitate the formation of carbon-carbon bonds essential for constructing complex organic molecules. This aspect of methyl 1-methylpyrrolidine-2-carboxylate is particularly valuable in industrial applications, where efficient and scalable synthetic routes are crucial.

Advances in computational chemistry have further enhanced the understanding and application of methyl 1-methylpyrrolidine-2-carboxylate. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective derivatives. These computational tools allow for the prediction of pharmacokinetic properties, such as solubility and metabolic pathways, which are critical factors in drug development.

In addition to its synthetic utility, methyl 1-methylpyrrolidine-2-carboxylate has found applications in material science. Its unique structural properties make it a candidate for developing new materials with specific functionalities. For example, researchers have investigated its potential use in creating polymers or coatings with enhanced thermal stability or mechanical strength. The ability to modify its structure allows for tailoring these materials to meet specific industrial requirements.

The safety and handling of methyl 1-methylpyrrolidine-2-carboxylate are also important considerations. While it does not pose significant health risks under normal conditions, appropriate precautions should be taken during handling to ensure safety. Storage conditions should be controlled to prevent degradation, and exposure to air or moisture should be minimized. These measures are standard practice in chemical research laboratories and industrial settings.

The future prospects for methyl 1-methylpyrrolidine-2-carboxylate are promising, with ongoing research exploring new applications and derivatives. As our understanding of molecular interactions continues to grow, so does the potential for this compound to contribute to advancements in medicine and materials science. Collaborative efforts between academic institutions and industry are likely to drive innovation and lead to novel discoveries.

In conclusion, methyl 1-methylpyrrolidine-2-carboxylate (CAS No. 933-94-8) is a multifaceted compound with significant potential in various fields of chemical research. Its structural features make it a valuable intermediate for synthesizing bioactive molecules, while its reactivity also lends itself to catalytic applications. With ongoing advancements in computational chemistry and material science, this compound is poised to play an important role in future innovations.